Cas no 333755-61-6 (8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 333755-61-6
• MF: C₁₇H₂₀FN₅O₂
• MW: 345.371406555176
• CID: 6336074
• Update Time: 2025-11-01

8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(diethylamino)-7-(4-fluorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(diethylamino)-7-[(4-fluorophenyl)methyl]-3,7-dihydro-3-methyl-

• Inchi： 1S/C17H20FN5O2/c1-4-22(5-2)16-19-14-13(15(24)20-17(25)21(14)3)23(16)10-11-6-8-12(18)9-7-11/h6-9H,4-5,10H2,1-3H3,(H,20,24,25)
• InChI Key： PJWLLWSLQLAJKO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N(CC)CC

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333755-61-6)

8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333755-61-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and is characterized by its unique structural features, including a diethylamino group, a fluorophenylmethyl substituent, and a methyl group. These functional groups contribute to its potential biological activities and therapeutic applications.

The purine scaffold is a fundamental building block in many biologically active molecules, including nucleotides and nucleosides. The presence of the diethylamino group in this compound suggests potential interactions with receptors or enzymes that recognize amine functionalities. The 4-fluorophenylmethyl substituent adds a layer of complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. The methyl group further modulates the overall conformation and reactivity of the molecule.

Recent studies have highlighted the potential of 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits selective binding to specific receptors in the central nervous system (CNS), which could be beneficial for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors without significant side effects makes it an attractive candidate for further development.

In addition to its neurological applications, 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been a focus of recent research. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. The compound's ability to cross the blood-brain barrier (BBB) efficiently is particularly noteworthy for its potential use in CNS disorders.

Furthermore, preclinical studies have evaluated the safety and toxicity profiles of 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. These studies have indicated that it has a wide therapeutic window and low toxicity at effective doses. This favorable safety profile supports its advancement into clinical trials.

The synthesis of 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the purine core through cyclization reactions and the introduction of functional groups via selective substitution reactions. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound.

In conclusion, 8-(diethylamino)-7-(4-fluorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333755-61-6) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.